![molecular formula C19H29N3O2 B8738920 tert-Butyl 9-(pyridin-4-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate](/img/structure/B8738920.png)
tert-Butyl 9-(pyridin-4-yl)-3,9-diazaspiro[5.5]undecane-3-carboxylate
Cat. No. B8738920
M. Wt: 331.5 g/mol
InChI Key: LWNBJUJDDGCWAP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08357717B2
Procedure details
tert-Butyl-3,9-diazaspiro[5.5]undecane-3-carboxylate (1 g, 3.931 mmol), 4-chloro-pyridinium chloride (1.765 g, 11.794 mmol) and triethylamine (2.2 ml, 15.725 mmol) were refluxed for 15 h in 1-butanol (50 ml). Saturated sodium hydrogen carbonate solution (30 ml) and ethyl acetate (80 ml) were added, the phases were separated, and the aqueous phase was extracted with ethyl acetate (2×80 ml). The combined organic phases were dried over magnesium sulfate and concentrated in vacuo. The crude product was purified by column chromatography (silica gel, ethyl acetate/-hexane/methanol/ammonia (25% aq.), 400:40:40:1). Yield: 0.52 g (39%)
Quantity
1 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[C:1]([O:5][C:6]([N:8]1[CH2:13][CH2:12][C:11]2([CH2:18][CH2:17][NH:16][CH2:15][CH2:14]2)[CH2:10][CH2:9]1)=[O:7])([CH3:4])([CH3:3])[CH3:2].[Cl-].Cl[C:21]1[CH:26]=[CH:25][NH+:24]=[CH:23][CH:22]=1.C(N(CC)CC)C.C(=O)([O-])O.[Na+]>C(O)CCC.C(OCC)(=O)C>[N:24]1[CH:25]=[CH:26][C:21]([N:16]2[CH2:17][CH2:18][C:11]3([CH2:12][CH2:13][N:8]([C:6]([O:5][C:1]([CH3:4])([CH3:2])[CH3:3])=[O:7])[CH2:9][CH2:10]3)[CH2:14][CH2:15]2)=[CH:22][CH:23]=1 |f:1.2,4.5|
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Inputs
Step One
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Name
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|
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Quantity
|
1 g
|
|
Type
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reactant
|
|
Smiles
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C(C)(C)(C)OC(=O)N1CCC2(CC1)CCNCC2
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Name
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|
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Quantity
|
1.765 g
|
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Type
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reactant
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Smiles
|
[Cl-].ClC1=CC=[NH+]C=C1
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Name
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|
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Quantity
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2.2 mL
|
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Type
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reactant
|
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Smiles
|
C(C)N(CC)CC
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Name
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|
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Quantity
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50 mL
|
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Type
|
solvent
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Smiles
|
C(CCC)O
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Step Two
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Name
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Quantity
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30 mL
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Type
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reactant
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Smiles
|
C(O)([O-])=O.[Na+]
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Name
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Quantity
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80 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Conditions
Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the phases were separated
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
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the aqueous phase was extracted with ethyl acetate (2×80 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The combined organic phases were dried over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The crude product was purified by column chromatography (silica gel, ethyl acetate/-hexane/methanol/ammonia (25% aq.), 400:40:40:1)
|
Outcomes
Product
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Name
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|
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Type
|
|
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Smiles
|
N1=CC=C(C=C1)N1CCC2(CCN(CC2)C(=O)OC(C)(C)C)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
